Cas no 1142202-54-7 (5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid)

• Product Name: 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid
• CAS No: 1142202-54-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD12028230
• CID: 4681073
• Update Time: 2025-11-01

5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid
• 5-oxo-1-(2,4,4-trimethylpentan-2-yl)pyrrolidine-3-carboxylic acid
• BBL004009
• STK505885
• BC4319904
• T2448
• 3-pyrrolidinecarboxylic acid, 5-oxo-1-(1,1,3,3-tetramethylbutyl)-
• 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD12028230
• Inchi： 1S/C13H23NO3/c1-12(2,3)8-13(4,5)14-7-9(11(16)17)6-10(14)15/h9H,6-8H2,1-5H3,(H,16,17)
• InChI Key： ADEBQTLEBIFKRN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)(C)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 57.6

Additional information on 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid (CAS No. 1142202-54-7)

5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid (CAS No. 1142202-54-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and tetramethylbutyl substituent, is widely studied for its potential applications in drug development and material science. Researchers and industry professionals frequently search for this compound under keywords such as "5-Oxo pyrrolidine derivatives", "CAS 1142202-54-7 supplier", and "tetramethylbutyl pyrrolidine applications", reflecting its growing relevance in modern chemistry.

The structural features of 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid make it a versatile intermediate in synthetic chemistry. Its pyrrolidine ring and carboxylic acid functionality allow for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where researchers seek efficient, eco-friendly pathways to complex molecules. Searches for "biodegradable pyrrolidine derivatives" and "sustainable carboxylic acid synthesis" highlight the intersection of this compound with environmental concerns.

In pharmaceutical applications, 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid serves as a valuable building block for drug discovery. The tetramethylbutyl group enhances lipophilicity, potentially improving drug bioavailability—a key consideration in modern medicinal chemistry. This property connects to popular search queries like "improving drug solubility with pyrrolidine derivatives" and "CAS 1142202-54-7 in drug formulation". The compound's potential role in addressing challenges like drug delivery and bioavailability enhancement makes it particularly relevant to current pharmaceutical research trends.

The synthesis and characterization of 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid involve advanced techniques that reflect modern analytical capabilities. Nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to verify its purity and structure, addressing quality concerns expressed in searches for "CAS 1142202-54-7 purity standards" and "analytical methods for pyrrolidine derivatives". These analytical aspects are crucial for researchers who require high-quality intermediates for their work.

Beyond pharmaceuticals, 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid finds potential applications in material science. Its molecular structure suggests possible uses in polymer modification or as a ligand in catalytic systems, topics frequently searched as "pyrrolidine carboxylic acids in materials science" and "tetramethylbutyl compounds for catalysis". This versatility makes the compound interesting for interdisciplinary research bridging chemistry and materials engineering.

Storage and handling of 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid require standard laboratory precautions, with particular attention to its carboxylic acid functionality. Proper storage conditions are often searched as "stability of pyrrolidine-3-carboxylic acid derivatives", reflecting practical concerns among laboratory professionals. The compound's stability profile and compatibility with various solvents are important considerations for researchers planning synthetic routes.

The commercial availability of 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid (CAS No. 1142202-54-7) has increased in recent years, responding to growing demand from research institutions and pharmaceutical companies. Procurement-related searches such as "bulk 5-Oxo pyrrolidine suppliers" and "custom synthesis of CAS 1142202-54-7" indicate the compound's transition from laboratory curiosity to commercially relevant material. This availability facilitates broader research into its applications and derivatives.

Future research directions for 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid may explore its potential in emerging fields like bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs)—topics generating significant interest in scientific communities. These advanced applications connect to cutting-edge search trends including "pyrrolidine linkers in bioconjugation" and "carboxylic acid derivatives for targeted protein degradation", positioning the compound at the forefront of contemporary chemical research.

In summary, 5-Oxo-1-(1,1,3,3-tetramethylbutyl)pyrrolidine-3-carboxylic acid (CAS No. 1142202-54-7) represents a chemically intriguing and practically valuable compound with diverse potential applications. Its relevance to current research trends, from drug discovery to materials science, ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and application areas expand, this compound is likely to maintain its position as an important tool in modern chemical research and development.